Cas no 863020-21-7 (2-chloro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide)

• Product Name: 2-chloro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide
• CAS No: 863020-21-7
• MF: C₁₉H₁₃ClN₄O
• MW: 348.785722494125
• CID: 6136992
• PubChem ID: 7080168
• Update Time: 2025-06-13

2-chloro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide
• 2-chloro-N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)benzamide
• Benzamide, 2-chloro-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-
• 2-chloro-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide
• 863020-21-7
• AKOS002054417
• 2-chloro-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)benzamide
• F0657-0048

• Inchi： 1S/C19H13ClN4O/c20-16-8-2-1-7-15(16)18(25)22-14-6-3-5-13(11-14)17-12-24-10-4-9-21-19(24)23-17/h1-12H,(H,22,25)
• InChI Key： ABZGVSQBYXCLKU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=CN3C(=N2)N=CC=C3)=C1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 348.0777887g/mol
• Monoisotopic Mass: 348.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.43±0.70(Predicted)

Additional information on 2-chloro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide

Introduction to 2-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide (CAS No. 863020-21-7)

2-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide, identified by its CAS number 863020-21-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activities, particularly in the realm of drug discovery. The structural features of 2-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide make it a promising candidate for further investigation into its pharmacological properties.

The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a chloro substituent at the second carbon position and a benzamide moiety at the nitrogen atom enhances its reactivity and potential interactions with biological targets. Additionally, the imidazo[1,2-apyrimidin-2-yl}phenyl

group introduces a heterocyclic framework that is commonly found in bioactive molecules. This particular arrangement of atoms and functional groups suggests that 2-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide may exhibit properties such as binding affinity to specific enzymes or receptors, which are crucial for drug efficacy.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. The imidazo[1,2-apyrimidin] scaffold, in particular, has been extensively studied for its potential applications in oncology, anti-inflammatory, and antimicrobial treatments. Research has shown that molecules containing this scaffold can interact with various cellular pathways, leading to inhibitory effects on target proteins involved in disease progression.

The benzamide moiety in 2-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide further contributes to its pharmacological potential. Benzamides are known to be versatile pharmacophores that can modulate the activity of enzymes such as proteases and kinases. These enzymes are often implicated in various diseases, making benzamide-based compounds attractive for drug development. The combination of the imidazo[1,2-apyrimidin] and benzamide moieties in this compound suggests a multifaceted approach to targeting multiple disease pathways simultaneously.

Recent studies have begun to explore the synthetic pathways and derivatives of compounds like 2-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide. Researchers have focused on optimizing synthetic routes to improve yield and purity while maintaining the structural integrity necessary for biological activity. Advances in computational chemistry have also played a pivotal role in predicting the binding affinities and interactions of these molecules with biological targets. This has allowed for more targeted experimentation and faster development of lead compounds.

The potential applications of 2-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide extend beyond traditional pharmaceutical uses. Its structural features make it a valuable tool for studying enzyme mechanisms and developing new methodologies for drug discovery. Additionally, the compound's ability to interact with specific biological targets suggests it could be used in diagnostic assays or as an intermediate in the synthesis of more complex molecules.

In conclusion, 2-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide (CAS No. 863020-21-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural composition and demonstrated potential for biological activity make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.